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Compound of Interest

Dimethyl 2-(2,4-dinitrophenyl)-2-
Compound Name:

methylmalonate
CAS No.: 861209-84-9
Cat. No.: B2401861

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate
is not widely available in peer-reviewed literature. This guide is synthesized from established
principles of organic chemistry and data from closely related structural analogs. All protocols
and properties should be treated as well-founded theoretical guidance pending experimental
verification.

Introduction and Core Concepts

Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is a specialized organic compound
characterized by a quaternary carbon center, a structural feature that imparts significant steric
hindrance and unique chemical properties. This molecule belongs to the family of malonic
esters, which are renowned for their synthetic versatility.[1] The key features of this compound
are:
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» A Malonic Ester Core: The dimethyl propanedioate framework provides two ester
functionalities and a reactive alpha-carbon.[2]

» A Methyl Substitution: Unlike its parent, dimethyl malonate, the alpha-carbon is substituted
with a methyl group, preventing further deprotonation after the initial arylation step.

» An Electron-Deficient Aryl Group: The presence of a 2,4-dinitrophenyl moiety dramatically
influences the molecule's reactivity. The two nitro groups are powerful electron-withdrawing
substituents, rendering the aromatic ring highly electron-poor.

These structural elements suggest its primary role as a bespoke building block in multi-step
organic synthesis, particularly for creating complex molecular architectures relevant to
medicinal chemistry and materials science. While a definitive CAS Number is not present in
major public databases like PubChem, supplier catalogs suggest the designation CAS Number
861209-84-9.

Physicochemical and Spectroscopic Properties
(Predicted)

Quantitative experimental data for the title compound is not publicly documented. However,
based on its constituent parts and related known compounds, the following properties can be
predicted.
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Predicted Value /

Rationale | Reference

Property Lo
Description Analog
Molecular Formula C12H12N20s From structural analysis.
] Calculated from the molecular
Molecular Weight 312.23 g/mol
formula.
Likely a pale yellow to orange Dinitrophenyl compounds are
Appearance ] ) ]
solid. typically colored solids.[3]
o The high molecular weight,
Expected to be a solid with a )
] ] ] ) o symmetry, and polar nitro
Melting Point defined melting point, likely
groups would lead to strong
>100 °C. )
intermolecular forces.
Likely soluble in polar aprotic
solvents (DMSO, DMF,
Acetone) and chlorinated )
- Based on the polarity of the
Solubility solvents (DCM, Chloroform); ]
_ _ nitro and ester groups.
sparingly soluble in alcohols;
insoluble in water and
nonpolar hydrocarbons.
Predicted shifts (in CDCIs): ) )
Shifts are estimated based on
~1.9-2.1 ppm (s, 3H, -CH3); )
standard values, with
~3.8-3.9 ppm (s, 6H, 2x - ] ) )
downfield shifts for aromatic
1H NMR OCHs); ~7.8-8.0 ppm (d, 1H,
protons due to the strong
Ar-H); ~8.5-8.7 ppm (dd, 1H, ) )
electron-withdrawing effect of
Ar-H); ~8.9-9.1 ppm (d, 1H, Ar- )
the nitro groups.
H).
Predicted shifts (in CDCIs):
~25 ppm (-CHs); ~54 ppm (2x -  Standard chemical shifts for
13C NMR OCHs); ~60 ppm (quaternary malonates and dinitrophenyl

C); ~120-150 ppm (aromatic
carbons); ~168 ppm (2x C=0).

systems.

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylpropanal-2_4-dinitrophenylhydrazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2401861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis: The Nucleophilic Aromatic Substitution
(SNAr) Pathway

The most logical and efficient synthetic route to Dimethyl 2-(2,4-dinitrophenyl)-2-
methylmalonate is through a Nucleophilic Aromatic Substitution (SNAr) reaction.

Causality and Mechanistic Rationale

The core principle of the SNAr mechanism in this context is the activation of an aryl halide by
potent electron-withdrawing groups (EWGS).

o Activation of the Aryl Ring: A standard benzene ring is electron-rich and thus unreactive
towards nucleophiles. However, the two nitro groups at the ortho and para positions to the
halogen on a 2,4-dinitrohalobenzene withdraw electron density from the ring by both
inductive and resonance effects. This makes the carbon atom attached to the halogen (C1)
highly electrophilic and susceptible to nucleophilic attack.

o Formation of the Nucleophile: Dimethyl 2-methylmalonate possesses an acidic proton on its
a-carbon (pKa = 13).[2] A strong, non-nucleophilic base, such as sodium hydride (NaH), is
required to quantitatively deprotonate it, forming a resonance-stabilized carbanion (enolate).
This enolate is a soft nucleophile, ideal for attacking the electron-poor aromatic ring.

e The Addition-Elimination Mechanism: The reaction does not proceed via a concerted SN2
pathway, which is sterically hindered at an sp? center. Instead, it follows a two-step addition-
elimination process:

o Addition: The malonate enolate attacks the electrophilic carbon of the 2,4-
dinitrohalobenzene, breaking the aromaticity and forming a high-energy, negatively
charged intermediate known as a Meisenheimer complex.

o Stabilization & Elimination: This intermediate is resonance-stabilized, with the negative
charge delocalized onto the oxygen atoms of the nitro groups. This stabilization is the key
driving force for the reaction. The aromaticity is then restored by the elimination of the
halide leaving group (e.g., Cl~ or F~).

Visualized Synthesis Mechanism
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The following diagram illustrates the step-by-step mechanism for the synthesis.
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Step 1: Nucleophile Formation

[Dimethyl 2-methy|ma|onatej [Sodium Hydride (NaHD Mechanism: Nucleophilic Aromatic Substitution (SNAr)

>protonation

Step 2: Nucleophilic Attack

Ft [2,4-Dinitrochlorobenzenej
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Step 3: Aromatization
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Final Product Chloride lon (CI7)
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Experimental workflow from setup to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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